N-(benzo[d]thiazol-2-yl)-N-benzyl-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-benzylpropanamide
• InChI: InChI=1S/C23H20N2O3S2/c26-22(15-16-30(27,28)19-11-5-2-6-12-19)25(17-18-9-3-1-4-10-18)23-24-20-13-7-8-14-21(20)29-23/h1-14H,15-17H2
• InChI Key: PRZUQTMGMMRLRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=NC3=CC=CC=C3S2)C(=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H20N2O3S2
• Molecular Weight: 436.6 g/mol
• CAS No.: 942002-59-7

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using IR, 1H, 13C NMR, and mass spectral data. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Scientific Research Applications

Antimicrobial and Antitubercular Agents

Research has revealed that derivatives of N-(benzo[d]thiazol-2-yl)-N-benzyl-3-(phenylsulfonyl)propanamide possess significant antimicrobial and antitubercular properties. For instance, a series of sulfonyl derivatives demonstrated moderate to significant antibacterial and antifungal activities, with some compounds showing excellent antitubercular activity compared to standard drugs like isoniazid (Kumar, Prasad, & Chandrashekar, 2013).

Anticancer and Anti-inflammatory Applications

Derivatives of the compound have shown potential in anticancer and anti-inflammatory applications. A study highlighted the synthesis of new derivatives that were active in cytotoxicity in vitro screening, demonstrating marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and NO-induction ability concerning tumor cell lines. Some of these compounds also exhibited antimicrobial action, correlating their biological results with structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).

Anticonvulsant Activity

Studies on heterocyclic compounds containing a sulfonamide moiety, synthesized through reactions involving this compound derivatives, have reported anticonvulsant activity. These compounds were evaluated for their protective effects against induced convulsions, with some showing significant anticonvulsive effects (Farag et al., 2012).

Mechanism of Action

Target of Action

Compounds with a similar benzothiazole core have been known to have a wide range of applications, including cancer treatment, antibacterial, anticonvulsant, antidiabetic, and antifungal .

Mode of Action

It’s worth noting that benzothiazole derivatives have been reported to induce a process of carcinogenesis by corrupting normal cellular pathways .

Biochemical Pathways

Benzothiazole derivatives have been known to interact with various biochemical pathways, leading to their wide range of applications .

Result of Action

Benzothiazole derivatives have been reported to have various effects, including inducing a process of carcinogenesis .